15(S)-15-methyl Prostaglandin E2
15(S)-15-methyl Prostaglandin E2
15(S)-15-methyl PGE2 is a potent, metabolically stable analog of PGE2. It is a potent gastric antisecretory and antiulcer compound. 15(S)-15-methyl PGE2 binds to human myometrium with twice the affinity of PGE2 and is ten times more potent than PGE1 in contracting uterine smooth muscle.
Brand Name:
Vulcanchem
CAS No.:
35700-27-7
VCID:
VC0158839
InChI:
InChI=1S/C21H34O5/c1-3-4-9-13-21(2,26)14-12-17-16(18(22)15-19(17)23)10-7-5-6-8-11-20(24)25/h5,7,12,14,16-17,19,23,26H,3-4,6,8-11,13,15H2,1-2H3,(H,24,25)/b7-5-,14-12+/t16-,17-,19-,21+/m1/s1
SMILES:
CCCCCC(C)(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O
Molecular Formula:
C21H34O5
Molecular Weight:
366.5 g/mol
15(S)-15-methyl Prostaglandin E2
CAS No.: 35700-27-7
Reference Standards
VCID: VC0158839
Molecular Formula: C21H34O5
Molecular Weight: 366.5 g/mol
| CAS No. | 35700-27-7 |
|---|---|
| Product Name | 15(S)-15-methyl Prostaglandin E2 |
| Molecular Formula | C21H34O5 |
| Molecular Weight | 366.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxy-3-methyloct-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C21H34O5/c1-3-4-9-13-21(2,26)14-12-17-16(18(22)15-19(17)23)10-7-5-6-8-11-20(24)25/h5,7,12,14,16-17,19,23,26H,3-4,6,8-11,13,15H2,1-2H3,(H,24,25)/b7-5-,14-12+/t16-,17-,19-,21+/m1/s1 |
| Standard InChIKey | XSGQFHNPNWBVPT-DSFPJDRCSA-N |
| Isomeric SMILES | CCCCC[C@@](C)(/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1C/C=C\CCCC(=O)O)O)O |
| SMILES | CCCCCC(C)(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O |
| Canonical SMILES | CCCCCC(C)(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O |
| Description | 15(S)-15-methyl PGE2 is a potent, metabolically stable analog of PGE2. It is a potent gastric antisecretory and antiulcer compound. 15(S)-15-methyl PGE2 binds to human myometrium with twice the affinity of PGE2 and is ten times more potent than PGE1 in contracting uterine smooth muscle. |
| Synonyms | 15(S)-15-methyl PGE2 |
| Reference | 1.Robert, A.,Schultz, J.R.,Nezamis, J.E., et al. Gastric antisecretory and antiulcer properties of PGE2, 15-methyl PGE2, and 16,16-dimethyl PGE2. Intravenous, oral and intrajejunal administration. Gastroenterology 70, 359-370 (1976). |
| PubChem Compound | 5283065 |
| Last Modified | Nov 11 2021 |
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